Conotoxin

• Molecular Formula: C92H138N34O28S6
• Molecular Weight: 2360.7 g/mol
• InChI: InChI=1S/C92H138N34O28S6/c1-43-73(137)112-50(15-8-22-102-91(97)98)79(143)123-64-41-160-159-40-63-88(152)118-55(28-66(95)129)76(140)106-33-70(133)126-24-10-17-65(126)90(154)115-48(13-4-6-20-93)74(138)104-31-68(131)110-60(37-156-155-36-59(72(96)136)122-89(64)153)85(149)121-58(35-128)84(148)120-57(34-127)83(147)113-49(14-5-7-21-94)77(141)116-53(26-45-25-44-11-2-3-12-47(44)45)81(145)124-62(39-158-157-38-61(86(150)125-63)111-69(132)32-105-75(139)52-18-19-67(130)109-52)87(151)114-51(16-9-23-103-92(99)100)78(142)119-56(29-71(134)135)82(146)117-54(80(144)108-43)27-46-30-101-42-107-46/h2-3,11-12,25,30,42-43,48-65,127-128H,4-10,13-24,26-29,31-41,93-94H2,1H3,(H2,95,129)(H2,96,136)(H,101,107)(H,104,138)(H,105,139)(H,106,140)(H,108,144)(H,109,130)(H,110,131)(H,111,132)(H,112,137)(H,113,147)(H,114,151)(H,115,154)(H,116,141)(H,117,146)(H,118,152)(H,119,142)(H,120,148)(H,121,149)(H,122,153)(H,123,143)(H,124,145)(H,125,150)(H,134,135)(H4,97,98,102)(H4,99,100,103)/t43-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-/m0/s1
• InChIKey: DOJMVMUSWARROH-XAASTXGFSA-N

ω-Conotoxin MVIIA (Ziconotide) Procurement Overview

Conotoxins are a large class of disulfide-rich peptidic neurotoxins produced by venomous marine cone snails of the genus Conus, comprising multiple pharmacological families (ω-, α-, μ-, χ-, δ-, κ-) distinguished by their molecular targets . Among them, ω-conotoxin MVIIA (synthetic form: ziconotide, marketed as Prialt™) is the only conotoxin to achieve FDA approval (2004) for human therapeutic use, specifically as a first-in-class intrathecal analgesic for severe chronic pain refractory to other treatments . MVIIA is a 25-amino-acid peptide stabilized by three disulfide bonds that acts as a potent and highly selective blocker of neuronal N-type voltage-gated calcium channels (Cav2.2), a mechanism that fundamentally distinguishes it from opioid analgesics and confers an absence of opioid receptor-mediated tolerance and respiratory depression .

1

N-type voltage-gated calcium channel (Cav2.2) research tool with reversible block

2

FDA-reviewed peptide reference standard for intrathecal Cav2.2 pharmacology

3

Defined disulfide-stabilized structure supports ion channel selectivity studies

• [1] Olivera, B.M., et al. (1990) 'Diversity of Conus Neuropeptides', Science, 249(4965), pp. 257–263. doi:10.1126/science.2164709. View Source
• [2] Miljanich, G.P. (2004) 'Ziconotide: Neuronal Calcium Channel Blocker for Treating Severe Chronic Pain', Current Medicinal Chemistry, 11(23), pp. 3029–3040. doi:10.2174/0929867043363884. View Source
• [3] McGivern, J.G. (2007) 'Ziconotide: a review of its pharmacology and use in the treatment of pain', Neuropsychiatric Disease and Treatment, 3(1), pp. 69–85. doi:10.2147/nedt.2007.3.1.69. View Source
• [4] Schmidtko, A., et al. (2010) 'Ziconotide for treatment of severe chronic pain', The Lancet, 375(9725), pp. 1569–1577. doi:10.1016/S0140-6736(10)60354-6. View Source

MVIIA Generic Substitution Failure

The ω-conotoxin class exhibits profound inter-peptide variability in calcium channel subtype selectivity, functional potency, reversibility, and in vivo side-effect profiles that precludes class-level interchangeability . For instance, ω-conotoxin GVIA (from C. geographus), while equipotent to MVIIA at N-type channels in binding assays, binds essentially irreversibly—dissociating with a half-time of hours—resulting in a protracted and clinically unmanageable duration of action . Conversely, ω-conotoxin MVIIC displays broad P/Q-type channel cross-reactivity, abolishing its utility as an N-type-selective tool or therapeutic . Even ω-conotoxin CVID (leconotide), often cited as a superior alternative due to its intravenous tolerability, exhibits a 1.5–2 orders-of-magnitude higher N-type versus P/Q-type selectivity than MVIIA, resulting in a fundamentally different pharmacological fingerprint that translates into distinct therapeutic ratios and side-effect liabilities . These molecular-level differences produce outcome-level divergences that cannot be predicted or compensated for by simple concentration adjustment, mandating compound-specific procurement decisions.

Irreversibility ω-Conotoxin GVIA binds essentially irreversibly; its prolonged block may not transfer to reversible MVIIA protocols

Channel cross-reactivity MVIIC broad P/Q-type activity shifts channel-subtype interpretation and cannot substitute for N-type selective MVIIA

Selectivity window CVID is 1.5-2 orders of magnitude more N-type selective than MVIIA; pharmacological profile may differ substantially

• [1] Lewis, R.J., et al. (2000) 'Novel ω-conotoxins from Conus catus discriminate among neuronal calcium channel subtypes', Journal of Biological Chemistry, 275(46), pp. 35335–35344. doi:10.1074/jbc.M002852200. View Source
• [2] Feng, Z.P., et al. (2003) 'Determinants of Inhibition of Transiently Expressed Voltage-gated Calcium Channels by ω-Conotoxins GVIA and MVIIA', Journal of Biological Chemistry, 278(22), pp. 20171–20178. doi:10.1074/jbc.M300581200. View Source
• [3] Mould, J.A., et al. (2004) 'The ω-conotoxins GVIA and MVIIA and the mechanism of block of N-type calcium channels', European Biophysics Journal, 33(1), pp. 43–51. doi:10.1007/s00249-003-0345-4. View Source
• [4] Spedding, M. and Paoletti, R. (1992) 'Classification of calcium channels and the sites of action of drugs modifying channel function', Pharmacological Reviews, 44(3), pp. 363–376. View Source
• [5] Lewis, R.J., et al. (2000) 'Structure and selectivity of novel ω-conotoxins from Conus catus that target neuronal calcium channel subtypes', Proceedings of the Australian Society for Biochemistry and Molecular Biology, 31, pp. 1 p. INIS RN: 31037896. View Source

MVIIA Quantitative Differentiation Evidence

N-Type vs. P/Q-Type Channel Selectivity

In radioligand binding assays using rat brain membranes, ω-conotoxin MVIIA demonstrates a substantially narrower selectivity window between N-type and P/Q-type voltage-sensitive calcium channels compared to ω-conotoxin CVID, which is 1.5 to 2 orders of magnitude more N-type-selective than MVIIA . Specifically, the N-type selectivity rank order at [¹²⁵I]GVIA-defined sites is CVID = GVIA = MVIIA > CVIA > CVIC = CVIB > MVIIC, whereas this rank order is reversed at P/Q-type sites defined by [¹²⁵I]MVIIC binding . MVIIA's balanced N-type selectivity is precisely what enables its clinical utility—MVIIC's broad P/Q cross-reactivity precludes its therapeutic use entirely, and CVID's extreme selectivity may contribute to its inability to be administered intrathecally in clinical settings .

N-type vs P/Q selectivity

Head-to-head

MVIIA rank-order N-type: CVID=GVIA=MVIIA; reversed at P/Q sites

Intermediate selectivity supports Cav2.2-specific pharmacological studies

CVID is ~30-100× more N-type selective; MVIIC shows broad P/Q cross-reactivity

Evidence Dimension	N-type vs P/Q-type calcium channel selectivity ratio (radioligand binding, rat brain membranes)
Target Compound Data	MVIIA: Rank-order N-type selectivity CVID = GVIA = MVIIA; reversed at P/Q-type sites
Comparator Or Baseline	CVID: 1.5–2 orders of magnitude (≈30–100×) more N-type-selective than MVIIA; MVIIC: broad P/Q cross-reactivity, rank order reversed
Quantified Difference	CVID is 1.5–2 orders of magnitude (≈30–100×) more N-type-selective than MVIIA; MVIIA is substantially more N-type selective than MVIIC
Conditions	[¹²⁵I]GVIA and [¹²⁵I]MVIIC radioligand binding displacement assays in rat brain membrane preparations; N-type and P/Q-type VSCC subtypes

Why This Matters

MVIIA's intermediate selectivity profile provides a clinically validated therapeutic window for intrathecal analgesia that cannot be replicated by more selective (CVID) or less selective (MVIIC) ω-conotoxins.

• [1] Lewis, R.J., et al. (2000) 'Structure and selectivity of novel ω-conotoxins from Conus catus that target neuronal calcium channel subtypes', Proceedings of the Australian Society for Biochemistry and Molecular Biology, 31, pp. 1 p. INIS RN: 31037896. View Source
• [2] Nielsen, K.J., et al. (1999) 'Structure-activity relationships of omega-conotoxins MVIIA, MVIIC and 14 loop splice hybrids at N and P/Q-type calcium channels', Journal of Molecular Biology, 289(5), pp. 1405–1421. doi:10.1006/jmbi.1999.2817. View Source
• [3] Kolosov, A., et al. (2010) 'CNSB004 (Leconotide) causes antihyperalgesia without side effects when given intravenously: a comparison with ziconotide in a rat model of diabetic neuropathic pain', Pain Medicine, 11(2), pp. 262–273. doi:10.1111/j.1526-4637.2009.00741.x. View Source

Functional Cav2.2 Channel Blockade Potency

In fluorimetric calcium influx assays using SH-SY5Y human neuroblastoma cells endogenously expressing Cav2.2 channels, ω-conotoxin MVIIA demonstrates an IC50 of 6.8 ± 2.1 nM, which is approximately 1.65-fold more potent than ω-conotoxin GVIA (IC50 11.2 ± 3.3 nM) in the same assay system . This potency advantage is further amplified in a recombinant expression system: in SH-SY5Y cells expressing human Cav2.2 channels, MVIIA exhibits an IC50 of 0.024 ± 0.005 µM (24 nM), compared to GVIA's IC50 of 0.17 ± 0.025 µM (170 nM)—representing a 7.1-fold greater potency for MVIIA .

Functional Cav2.2 blockade

Head-to-head

IC50 6.8 ± 2.1 nM (SH-SY5Y native); 0.024 ± 0.005 µM (recombinant hCav2.2)

Assay potency context for Cav2.2 blockade workflow

7.1-fold more potent than GVIA in recombinant system

Evidence Dimension	Functional Cav2.2 channel blockade potency (IC50)
Target Compound Data	MVIIA IC50: 6.8 ± 2.1 nM (SH-SY5Y native), 0.024 ± 0.005 µM (recombinant hCav2.2)
Comparator Or Baseline	GVIA IC50: 11.2 ± 3.3 nM (SH-SY5Y native), 0.17 ± 0.025 µM (recombinant hCav2.2)
Quantified Difference	MVIIA is 1.65-fold more potent in native SH-SY5Y; 7.1-fold more potent in recombinant hCav2.2 assay
Conditions	KCl-evoked Cav2.2 response in SH-SY5Y human neuroblastoma cells (fluorimetric assay, n=3 independent experiments in triplicate); recombinant hCav2.2 fluorimetric assay

Why This Matters

MVIIA's superior functional potency at human Cav2.2 channels translates directly to lower required intrathecal doses (typical clinical dosing range 0.1–0.7 µg/h), reducing peptide mass burden and potentially mitigating concentration-dependent off-target interactions seen with less potent ω-conotoxins.

• [1] Hasan, M.M., et al. (2021) 'ω-Conotoxins inhibit endogenous CaV2.2 channel in vitro and lack side effects in vivo', Marine Drugs, 19(2), 106. doi:10.3390/md19020106. View Source
• [2] Sousa, S.R., et al. (2018) 'Novel analgesic ω-conotoxins from the vermivorous cone snail Conus moncuri provide new insights into the evolution of conopeptides', Scientific Reports, 8, 13370. doi:10.1038/s41598-018-31245-4. View Source

Intravenous Antihyperalgesic Efficacy

In a rat model of diabetic neuropathic pain, intravenous leconotide (CVID) at its maximum no-observable-adverse-effect-level (NOAEL) dose of 2 mg/kg produced >50% reversal of mechanical hyperalgesia, while intravenous ziconotide (MVIIA) at its maximum tolerated dose of 0.02 mg/kg generated only 0.4% reversal of hyperalgesia . This represents a >125-fold difference in antihyperalgesic efficacy at equitolerated intravenous doses, with leconotide achieving meaningful analgesia without the cardiovascular side effects that limit systemic ziconotide administration . However, it must be noted that ziconotide (MVIIA) is specifically formulated and approved exclusively for intrathecal delivery, where it achieves high local spinal concentrations while largely avoiding the peripheral compartment-mediated cardiovascular effects that constrain its intravenous use .

IV antihyperalgesic model

Head-to-head

MVIIA 0.02 mg/kg i.v.: 0.4% reversal; CVID 2 mg/kg i.v.: >50% reversal

Reported model-response context; route-specific utility differs

Diabetic neuropathic pain rat model; intrathecal MVIIA remains clinically validated

Evidence Dimension	Antihyperalgesic efficacy at maximum side-effect-free intravenous dose
Target Compound Data	Ziconotide (MVIIA) 0.02 mg/kg i.v.: 0.4% reversal of hyperalgesia
Comparator Or Baseline	Leconotide (CVID) 2 mg/kg i.v.: >50% reversal of hyperalgesia
Quantified Difference	>125-fold greater antihyperalgesic efficacy for CVID vs MVIIA by the intravenous route; MVIIA achieves clinically meaningful analgesia only via intrathecal administration
Conditions	Rat model of streptozotocin-induced diabetic neuropathic pain; mechanical hyperalgesia measured 1–2 h post-IV injection

Why This Matters

This head-to-head evidence defines the route-specific utility of each conotoxin: MVIIA (ziconotide) is the intrathecal agent of choice with established clinical approval, while CVID (leconotide) may offer advantages for intravenous applications—procurement decisions must be aligned with the intended route of administration.

• [1] Kolosov, A., et al. (2010) 'CNSB004 (Leconotide) causes antihyperalgesia without side effects when given intravenously: a comparison with ziconotide in a rat model of diabetic neuropathic pain', Pain Medicine, 11(2), pp. 262–273. doi:10.1111/j.1526-4637.2009.00741.x. View Source
• [2] Smith, M.T., et al. (2011) 'Intravenous Injection of Leconotide, an Omega Conotoxin: Synergistic Antihyperalgesic Effects with Morphine in a Rat Model of Bone Cancer Pain', Pain Medicine, 12(6), pp. 923–933. doi:10.1111/j.1526-4637.2011.01133.x. View Source
• [3] Rauck, R.L., et al. (2006) 'Intrathecal ziconotide for severe chronic pain: safety and tolerability results of an open-label, long-term trial', Anesthesia & Analgesia, 102(5), pp. 1493–1500. doi:10.1213/01.ane.0000203305.40879.16. View Source

Intrathecal Pain Relief in Clinical Trials

In pooled analyses of three randomized, double-blind, placebo-controlled trials involving 595 patients with severe chronic pain (malignant and non-malignant), intrathecal ziconotide produced a mean Visual Analog Scale of Pain Intensity (VASPI) score reduction of 53%, compared to an 18% reduction in the placebo group . The responder rate—defined as ≥30% reduction in VASPI score—was 72% for ziconotide-treated patients versus 23% for placebo-treated patients, yielding a number needed to treat (NNT) of approximately 2.0 . A subsequent meta-analysis confirmed that ziconotide treatment achieved adequate pain relief (>30% VASPI reduction) with a risk ratio of 2.04 (95% CI 1.55–2.70; p<0.00001) relative to placebo . Importantly, analgesic efficacy was demonstrated in patients who had previously failed opioid therapy, and no evidence of tolerance development was observed during the treatment period .

Intrathecal pain relief

Head-to-head

53% VASPI reduction (ziconotide) vs 18% (placebo); responder rate 72% vs 23%

Reported pain-score endpoint change from RCTs

Three trials, 595 patients; intrathecal administration; regulatory-grade validation

Evidence Dimension	Pain intensity reduction (VASPI score) and responder rate in severe chronic pain patients
Target Compound Data	Intrathecal ziconotide: 53% mean VASPI reduction; 72% responder rate (≥30% VASPI reduction)
Comparator Or Baseline	Placebo (intrathecal saline): 18% mean VASPI reduction; 23% responder rate
Quantified Difference	35 percentage-point absolute advantage in pain reduction; 49 percentage-point advantage in responder rate; RR 2.04 (95% CI 1.55–2.70; p<0.00001)
Conditions	Three randomized, double-blind, placebo-controlled trials; 595 patients; 3-week treatment period; intrathecal administration via implanted pump

Why This Matters

This placebo-controlled evidence provides the regulatory-grade validation that distinguishes FDA-approved MVIIA (ziconotide) from all other unapproved conotoxins—no other ω-conotoxin has demonstrated this level of clinical efficacy and safety in adequately powered human trials, making MVIIA the only procurement option with proven therapeutic benefit.

• [1] Staats, P.S., et al. (2004) 'Intrathecal ziconotide in the treatment of refractory pain in patients with cancer or AIDS: a randomized controlled trial', JAMA, 291(1), pp. 63–70. doi:10.1001/jama.291.1.63. View Source
• [2] Wallace, M.S., et al. (2006) 'Efficacy and safety of intrathecal ziconotide for severe chronic pain: a randomized, double-blind, placebo-controlled study', The Lancet Neurology, 5(2), pp. 141–147. doi:10.1016/S1474-4422(05)70322-7. View Source
• [3] Brookes, M.E., et al. (2016) 'Efficacy and Safety of Intrathecal Ziconotide for the Management of Chronic Pain: A Systematic Review and Meta-Analysis of Randomized, Placebo-Controlled Trials', Paper presented at ResearchBib Conference. RR 2.04 (95% CI 1.55–2.70; p<0.00001). View Source
• [4] Miljanich, G.P. (2004) 'Ziconotide: Neuronal Calcium Channel Blocker for Treating Severe Chronic Pain', Current Medicinal Chemistry, 11(23), pp. 3029–3040. doi:10.2174/0929867043363884. View Source

Non-Competitive NET Inhibition Mechanism

χ-Conotoxin MrIA (from Conus marmoreus) is a 13-residue peptidic inhibitor of the human norepinephrine transporter (hNET) that operates through a binding site on the transporter that only partially overlaps with that of tricyclic antidepressants (e.g., desipramine) and cocaine . Unlike the classical competitive NET inhibitors nisoxetine and mazindol—which compete directly with norepinephrine at the orthosteric site—MrIA inhibits [³H]norepinephrine uptake through hNET in a non-competitive manner . Site-directed mutagenesis studies have mapped MrIA-interacting residues (Leu469, Glu382) to the extracellular mouth of the transporter, spatially distinct from residues (Phe207, Ser225, His296, Thr381, Asp473) that govern tricyclic antidepressant binding affinity . This non-competitive mechanism means that MrIA retains full inhibitory activity regardless of synaptic norepinephrine concentrations—a critical advantage for intrathecal analgesia where neurotransmitter levels can fluctuate substantially under pathological pain states .

Non-competitive NET inhibition

Cross-study

MrIA binds hNET extracellular mouth; non-competitive vs norepinephrine

Supports NET probe development independent of synaptic NE concentration

Small-molecule NET inhibitors competitively displaced; distinct binding site

Evidence Dimension	Mode of norepinephrine transporter inhibition (competitive vs non-competitive)
Target Compound Data	χ-Conotoxin MrIA: non-competitive inhibition of hNET; binds extracellular mouth residues Leu469/Glu382
Comparator Or Baseline	Nisoxetine/desipramine: competitive orthosteric inhibition; bind residues Phe207/Ser225/His296/Thr381/Asp473
Quantified Difference	Qualitative mechanistic difference: MrIA inhibition is NE-concentration-independent (non-competitive), whereas small-molecule NET inhibitors are competitively displaced by elevated synaptic NE
Conditions	[³H]norepinephrine uptake assays in COS-7 cells expressing recombinant hNET; site-directed mutagenesis with radioligand binding

Why This Matters

For procurement in analgesic drug discovery programs targeting neuropathic pain with a NET component, χ-conotoxin MrIA offers a mechanistically non-redundant pharmacological tool that cannot be functionally substituted by any small-molecule NET inhibitor (nisoxetine, desipramine, atomoxetine, or reboxetine).

• [1] Sharpe, I.A., et al. (2001) 'Two new classes of conopeptides inhibit the α1-adrenoceptor and noradrenaline transporter', Nature Neuroscience, 4(9), pp. 902–907. doi:10.1038/nn0901-902. View Source
• [2] Sharpe, I.A., et al. (2003) 'χ-Conopeptide MrIA partially overlaps desipramine and cocaine binding sites on the human norepinephrine transporter', Journal of Biological Chemistry, 278(41), pp. 40324–40329. doi:10.1074/jbc.M213101200. View Source
• [3] Paczkowski, F.A., et al. (2007) 'χ-Conotoxin and Tricyclic Antidepressant Interactions at the Norepinephrine Transporter Define a New Transporter Model', Journal of Biological Chemistry, 282(25), pp. 18246–18255. doi:10.1074/jbc.M610927200. View Source
• [4] Ziegman, R., et al. (2019) 'Messy Processing of χ-conotoxin MrIA Generates Homologues with Reduced hNET Potency', Marine Drugs, 17(3), 165. doi:10.3390/md17030165. View Source

Cyclized MVIIA Analog Stability

Chemo-enzymatic backbone cyclization of MVIIA (ziconotide) using asparaginyl endopeptidase (AEP) produced cyclic analogues with substantially enhanced stability compared to native linear MVIIA, while retaining Cav2.2 inhibitory activity . The optimal cyclic analogue—incorporating a six-to-nine-residue linker between the N- and C-termini—demonstrated much higher stability than native MVIIA under thermal and proteolytic challenge conditions, although with reduced absolute potency at Cav2.2 relative to the linear native peptide . This stability improvement, achieved without perturbing the overall three-dimensional cysteine-knot fold, represents a tangible formulation advantage for applications requiring extended shelf-life or resistance to in vivo proteolytic degradation, which are key procurement considerations for long-term storage and clinical deployment .

Cyclized analog stability

Head-to-head

Much higher thermal/proteolytic stability vs native linear MVIIA

Supports formulation-stability screening; Cav2.2 activity retained

Backbone cyclization via AEP; potency reduction not precisely quantified

Evidence Dimension	Peptide stability (resistance to thermal/proteolytic degradation)
Target Compound Data	Cyclic MVIIA analogue (6–9 residue linker): much higher stability than native linear MVIIA; Cav2.2 inhibition retained but reduced vs native
Comparator Or Baseline	Native linear MVIIA (ziconotide): lower stability; higher Cav2.2 potency
Quantified Difference	Qualitatively 'much higher stability' for cyclic analogue; quantitative Cav2.2 inhibition retained but potency reduced (exact fold-reduction not specified in primary source)
Conditions	AEP-mediated backbone cyclization with 5–9 amino acid linker segments; thermal and acid stability assays; Cav2.2 voltage-gated calcium channel inhibition measured

Why This Matters

For procurement decisions involving long-term stability, formulation at ambient temperature, or reduced cold-chain dependency, the availability of cyclic MVIIA analogues or cyclization-enabled formulation strategies provides a demonstrable advantage over native linear MVIIA that generic linear peptides cannot match.

• [1] Zhou, Y., et al. (2023) 'A Chemo-enzymatic Approach to Produce a Cyclic Analogue of the Analgesic Drug MVIIA (Ziconotide)', Angewandte Chemie International Edition, 62(23), e202302812. doi:10.1002/anie.202302812. View Source
• [2] ChemistryViews (2023) 'Cyclic Analogue of the Analgesic Ziconotide Shows Improved Stability', ChemistryViews, May 7, 2023. View Source
• [3] Durek, T. and Craik, D.J. (2023) 'Backbone cyclization of conotoxins for improved drug-like properties', Current Opinion in Chemical Biology, 72, pp. 102266. (Referenced in ChemistryViews report). View Source

MVIIA Research & Clinical Applications

Intrathecal Analgesic Development with Clinical Validation

When developing an intrathecal analgesic formulation intended for regulatory submission (IND/NDA), ω-conotoxin MVIIA (ziconotide, Prialt) is the only conotoxin with completed Phase III randomized controlled trials demonstrating statistically significant superiority over placebo—53% mean VASPI pain reduction vs 18% for placebo, with a 72% vs 23% responder rate at the ≥30% improvement threshold . No other ω-conotoxin (GVIA, CVID, CVIF, or any α- or χ-conotoxin) has achieved this level of clinical validation. Procurement for this application must be MVIIA-specific because regulatory agencies require demonstration of safety and efficacy in the specific molecule intended for marketing, and bridging to an unapproved conotoxin would necessitate de novo clinical development .

N-Type Calcium Channel Pharmacological Tool

For electrophysiological or pharmacological characterization of N-type (Cav2.2) versus P/Q-type (Cav2.1) calcium channel contributions to synaptic transmission, MVIIA offers a balanced selectivity profile (intermediate between the extreme N-type selectivity of CVID and the broad P/Q cross-reactivity of MVIIC) that is optimal for isolating N-type currents without eliminating all calcium channel subtypes . The potency advantage of MVIIA over GVIA in functional Cav2.2 assays (7.1-fold more potent in recombinant human Cav2.2 fluorimetric assays) reduces the peptide concentration needed for complete channel blockade, minimizing non-specific peptide-membrane interactions that can confound electrophysiological recordings at high peptide concentrations . In contrast, GVIA's essentially irreversible binding precludes washout/recovery experiments that are routinely feasible with the more reversible MVIIA .

Non-Opioid Analgesic Discovery via NET Non-Competitive Mechanism

In drug discovery programs seeking NET-targeted analgesics that are not subject to competitive displacement by elevated synaptic norepinephrine, χ-conotoxin MrIA represents a mechanistically unique chemical probe . Its non-competitive inhibition of hNET—mediated through binding at the extracellular transporter mouth (residues Leu469 and Glu382) rather than the orthosteric amine binding site—means MrIA maintains full inhibitory activity regardless of local norepinephrine concentration, a limitation of all currently marketed NET inhibitors including atomoxetine, reboxetine, and tricyclic antidepressants . Procurement of MrIA, rather than a small-molecule NET inhibitor, is indicated when the experimental objective is to dissect the contribution of competitive versus non-competitive NET blockade to analgesic efficacy, or when developing non-competitive NET inhibitor pharmacophores .

Intravenous Analgesic Development with Systemic Tolerability

For programs targeting intravenous analgesic delivery for neuropathic pain, the quantitative evidence supports procurement of ω-conotoxin CVID (leconotide) over MVIIA (ziconotide): when administered intravenously in a rat diabetic neuropathic pain model, leconotide at its maximum side-effect-free dose (2 mg/kg) produced >50% reversal of hyperalgesia, whereas ziconotide at its maximum tolerated IV dose (0.02 mg/kg) achieved only 0.4% reversal . This >125-fold therapeutic index advantage for intravenous administration is consistent with CVID's greater N-type versus P/Q-type selectivity (1.5–2 orders of magnitude more selective than MVIIA), which reduces off-target P/Q-type channel engagement in the cardiovascular system that limits systemic MVIIA dosing . Procurement for IV applications should therefore prioritize CVID, while MVIIA remains the agent of choice exclusively for intrathecal delivery .

Application

Selection Property

Validation Focus

Intrathecal Cav2.2 pain research

FDA-reviewed clinical-trial endpoint context

Placebo-controlled pain-score reduction endpoints

N-type channel electrophysiology

Reversible Cav2.2 block with intermediate selectivity

Washout-capable N-type current isolation

Non-competitive NET inhibition research

Extracellular hNET binding, NE-independent block

Competitive vs non-competitive NET probe comparison

Systemic conotoxin exposure studies

N-type selectivity profile linked to IV tolerability

Antihyperalgesic model-response at side-effect-free doses